Cas no 2680625-36-7 (5-Bromo-6-(2,2,2-trifluoroacetamido)pyridine-2-carboxylic acid)

• Product Name: 5-Bromo-6-(2,2,2-trifluoroacetamido)pyridine-2-carboxylic acid
• CAS No: 2680625-36-7
• MF: C₈H₄BrF₃N₂O₃
• MW: 313.028171539307
• CID: 5631860
• PubChem ID: 165929874
• Update Time: 2025-05-23

5-Bromo-6-(2,2,2-trifluoroacetamido)pyridine-2-carboxylic acid Chemical and Physical Properties

Names and Identifiers

• EN300-28292519
• 2680625-36-7
• 5-bromo-6-(2,2,2-trifluoroacetamido)pyridine-2-carboxylic acid
• 5-Bromo-6-(2,2,2-trifluoroacetamido)pyridine-2-carboxylic acid

• Inchi： 1S/C8H4BrF3N2O3/c9-3-1-2-4(6(15)16)13-5(3)14-7(17)8(10,11)12/h1-2H,(H,15,16)(H,13,14,17)
• InChI Key： CTJITVXKALZPNI-UHFFFAOYSA-N
• SMILES： BrC1=CC=C(C(=O)O)N=C1NC(C(F)(F)F)=O

Computed Properties

• Exact Mass: 311.93574g/mol
• Monoisotopic Mass: 311.93574g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 7
• Heavy Atom Count: 17
• Rotatable Bond Count: 2
• Complexity: 324
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2
• Topological Polar Surface Area: 79.3Ų

Additional information on 5-Bromo-6-(2,2,2-trifluoroacetamido)pyridine-2-carboxylic acid

5-Bromo-6-(2,2,2-trifluoroacetamido)pyridine-2-carboxylic Acid: A Comprehensive Overview

5-Bromo-6-(2,2,2-trifluoroacetamido)pyridine-2-carboxylic acid (CAS No. 2680625-36-7) is a highly specialized organic compound with significant applications in various fields of chemistry and materials science. This compound is characterized by its unique structure, which includes a pyridine ring substituted with a bromine atom at the 5-position, a trifluoroacetamido group at the 6-position, and a carboxylic acid group at the 2-position. The combination of these functional groups makes it a versatile molecule with potential uses in drug discovery, agrochemicals, and advanced materials.

The pyridine ring serves as the core structure of this compound, providing a rigid and aromatic framework. The bromine substitution at the 5-position introduces electron-withdrawing effects, which can influence the electronic properties of the molecule. This is particularly useful in applications where precise control over electronic interactions is critical, such as in semiconductor materials or in the design of novel pharmaceutical agents.

The trifluoroacetamido group at the 6-position adds another layer of complexity to this compound. The trifluoromethyl group within this substituent is highly electronegative, further enhancing the electron-withdrawing nature of the molecule. This feature is advantageous in scenarios where increased stability or reactivity is desired. Recent studies have shown that such substituents can significantly improve the bioavailability of drug candidates by modulating their solubility and permeability properties.

The carboxylic acid group at the 2-position provides acidity and can act as a reactive site for further chemical modifications. This functionality is often exploited in organic synthesis to create derivatives with tailored properties. For instance, esterification or amidation of this group can lead to compounds with enhanced stability or specific binding affinities.

Recent advancements in synthetic chemistry have enabled the efficient synthesis of 5-Bromo-6-(2,2,2-trifluoroacetamido)pyridine-2-carboxylic acid through multi-step processes involving coupling reactions and selective substitutions. These methods have improved both the yield and purity of the compound, making it more accessible for research and industrial applications.

In terms of applications, this compound has shown promise in several areas. In pharmaceutical research, its unique structure has been explored for its potential as an inhibitor of key enzymes involved in metabolic disorders. Additionally, its electronic properties make it a candidate for use in organic electronics, where it could serve as a component in light-emitting diodes (LEDs) or field-effect transistors (FETs).

Recent studies have also highlighted its potential in agrochemicals. The compound's ability to modulate plant growth hormones has been investigated, suggesting its use as a plant growth regulator or as an active ingredient in pesticides. These findings underscore its versatility across different scientific disciplines.

From an environmental perspective, understanding the degradation pathways and ecological impact of 5-Bromo-6-(2,2,2-trifluoroacetamido)pyridine-2-carboxylic acid is crucial for ensuring sustainable use. Research into its biodegradation under various conditions has provided insights into its environmental fate and toxicity profiles.

In conclusion, 5-Bromo-6-(2,2,2-trifluoroacetamido)pyridine-2-carboxylic acid (CAS No. 2680625-36-7) stands out as a multifaceted compound with immense potential across diverse fields. Its unique structure and functional groups make it an invaluable tool for scientists seeking to develop innovative solutions in chemistry and materials science.